Pyrosulfuryl chloride

• CAS No.: 7791-27-7
• Molecular Formula: Cl2O5S2
• Molecular Weight: 215 g/mol
• InChI: InChI=1S/Cl2O5S2/c1-8(3,4)7-9(2,5)6
• InChI Key: NNTJKSMVNWGFTB-UHFFFAOYSA-N
• SMILES: O=S(=O)(OS(=O)(=O)Cl)Cl
• boiling_point: 151 °C
• Color/Form: COLORLESS, MOBILE LIQ
• density: 1.837
• melting_point: -37 °C
• physical_description: Pyrosulfuryl chloride appears as a colorless fuming liquid with a pungent odor. Irritates the eyes and mucous membranes. Corrosive to metals and tissue.

Description

Pyrosulfuryl chloride appears as a colorless fuming liquid with a pungent odor. Irritates the eyes and mucous membranes. Corrosive to metals and tissue.

Scientific Research Applications

Kinetics in Polymerization

Pyrosulfuryl chloride (PSC) has been studied for its role in the ring-opening polymerization of tetrahydrofuran (THF). A kinetic study revealed the rate constants of elementary processes like propagation, initiation, and termination in this context. The study highlighted the fast initiation characteristic of THF polymerization when initiated by PSC, along with insights into the propagation mechanism involving bis-oxonium species (Kobayashi, Saegusa, & Tanaka, 1973).

Electrochemical Studies

In electrochemical research, the influence of chloride ions, including this compound, on the oxidation of pyrite in acid solutions has been investigated. This research is significant for understanding how chloride ions affect the deposition of elements like sulfur on electrodes, offering valuable insights into the electrochemical properties of materials (Lehmann, Stichnoth, Walton, & Bailey, 2000).

Chemical Synthesis

The utility of this compound in chemical synthesis has been demonstrated through its in situ formation in reactions involving diorganyl disulfides or diselenides. It enables the regioselective intramolecular chalcogenylacyloxylation of alkynes, leading to the formation of 4-chalcogenylisocumarins/pyrones under metal-free conditions (Xing, Zhang, Li, & Du, 2019).

Redox Switching Stability

A study focused on the redox switching stability of polypyrrole (PP) films, including poly(pyrrole chloride) (PP-Cl). The research evaluated the long-term stability of these films, which is crucial for applications in electronics and materials science (Pyo, Reynolds, Warren, & Marcy, 1994).

Molecular Structure Analysis

Pyrite Oxidation

The role of chloride ions, including this compound, in the oxidation of pyrite surfaces was explored using techniques like X-ray photoelectron spectroscopy. This research aids in understanding the electrochemical behaviors of minerals and their interactions with different ions (Mycroft, Bancroft, McIntyre, Lorimer, & Hill, 1990).

Pyrite Solubility Studies

Investigations into the solubility of various minerals, including pyrite, in the presence of chloride ions like this compound, have provided valuable data for geological and environmental research. This research helps understand how different minerals interact with chloride solutions under varying conditions (Wood, Crerar, & Borcsik, 1987).